Cas no 72931-29-4 (6-(methylsulfanyl)hexanenitrile)

• Product Name: 6-(methylsulfanyl)hexanenitrile
• CAS No: 72931-29-4
• MF: C₇H₁₃NS
• MW: 143.24982047081
• CID: 1761864
• PubChem ID: 155939
• Update Time: 2025-04-21

6-(methylsulfanyl)hexanenitrile Chemical and Physical Properties

Names and Identifiers

• 6-(methylsulfanyl)hexanenitrile
• hexanenitrile, 6-(methylthio)-
• 6-methylsulfanylhexanenitrile
• 5-Methylthiopentyl cyanide
• 1-Cyano-5-(methylthio)pentane
• 6-methylthio hexanonitrile
• 72931-29-4
• 6-(Methylthio)hexanenitrile
• 6-Methylthiohexanenitrile
• DTXSID70223224
• EN300-7325762
• ULSCBSNSXYDREI-UHFFFAOYSA-N
• Q63395250
• G53748

• Inchi： 1S/C7H13NS/c1-9-7-5-3-2-4-6-8/h2-5,7H2,1H3
• InChI Key： ULSCBSNSXYDREI-UHFFFAOYSA-N
• SMILES： S(C)CCCCCC#N

Computed Properties

• Exact Mass: 143.07699
• Monoisotopic Mass: 143.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 92.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Density: 0.945
• Boiling Point: 252.8°C at 760 mmHg
• Flash Point: 106.7°C
• Refractive Index: 1.471
• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles